Cas no 86453-14-7 (1-(Hexane-1-sulfonyl)propan-2-one)

• Product Name: 1-(Hexane-1-sulfonyl)propan-2-one
• CAS No: 86453-14-7
• MF: C₉H₁₈O₃S
• MW: 206.302422046661
• CID: 862915
• Update Time: 2023-08-03

1-(Hexane-1-sulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• n-hexasulfonyl-2-propanone
• 1-(hexane-1-sulfonyl)propan-2-one
• BDBM50409655
• 1-(Hexane-1-sulfonyl)propan-2-one

• Inchi： 1S/C9H18O3S/c1-3-4-5-6-7-13(11,12)8-9(2)10/h3-8H2,1-2H3
• InChI Key： FIMACEIKKPQUFZ-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)(CCCCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 236
• Topological Polar Surface Area: 59.6